Cas no 111778-06-4 ((6alpha,7alpha,10alpha)-1(5),3-Aromadendradiene)

• Product Name: (6alpha,7alpha,10alpha)-1(5),3-Aromadendradiene
• CAS No: 111778-06-4
• MF: C₁₅H₂₂
• MW: 202.335184574127
• CID: 2062904
• PubChem ID: 13892029
• Update Time: 2025-04-21

(6alpha,7alpha,10alpha)-1(5),3-Aromadendradiene Chemical and Physical Properties

Names and Identifiers

• (6alpha,7alpha,10alpha)-1(5),3-Aromadendradiene
• 1(5),3-Aromadendradien
• 1H-Cycloprop[e]azulene, 1a,2,3,4,5,7b-hexahydro-1,1,4,7-tetramethyl-, [1aR-(1aalpha,4alpha,7balpha)]-
• 1H-Cycloprop(e)azulene, 1a,2,3,4,5,7b-hexahydro-1,1,4,7-tetramethyl-, (1aR-(1aalpha,4alpha,7balpha))-
• 1H-Cycloprop[e]azulene, 1a,2,3,4,5,7b-hexahydro-1,1,4,7-tetramethyl-, [1aR-(1aI+/-,4I+/-,7bI+/-)]-
• 111778-06-4
• DTXSID301122715

• Inchi： 1S/C15H22/c1-9-6-8-12-14(15(12,3)4)13-10(2)5-7-11(9)13/h5,9,12,14H,6-8H2,1-4H3
• InChI Key： YBLUUFTVJWBMRJ-UHFFFAOYSA-N
• SMILES： CC1C2CC=C(C=2C2C(C2CC1)(C)C)C

Computed Properties

• Exact Mass: 202.172150702Da
• Monoisotopic Mass: 202.172150702Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.798
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins